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Introduction

5-formylcytosine (5fC) is a modified DNA base generated through the oxidation of 5-
hydroxymethylcytosine (5hmC) by the Ten-Eleven Translocation (TET) family of enzymes.[1][2]
As a key intermediate in the active DNA demethylation pathway, 5fC plays a crucial role in
epigenetic regulation, influencing gene expression and cellular differentiation.[3][4] The
accurate quantification of global 5fC levels is essential for understanding its biological
significance in various physiological and pathological processes, including embryonic
development and cancer.[5] This document provides detailed application notes and protocols
for commercially available kits designed for the quantification of 5fC in genomic DNA.

Overview of Commercial Kits

Several companies offer enzyme-linked immunosorbent assay (ELISA)-based kits for the
colorimetric quantification of 5fC. These kits provide a convenient and high-throughput
alternative to more complex methods like mass spectrometry. The primary suppliers of these
kits include Epigentek, Abcam, and Cell Biolabs.
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Feature

Epigentek
MethylFlash™ 5-fC
DNA Quantification
Kit (Colorimetric)

Abcam EpiSeeker
5-formylcytosine
DNA Quantification
Kit (Colorimetric)

Cell Biolabs 5-
Formylcytosine (5-
fC) ELISA Kit

STA-380 (Note: This is

for 5-mC, a specific 5-

Catalog Number P-1041 abl117131 fC kit number was not
found, but principle is
similar)

Principle Direct ELISA Direct ELISA Competitive ELISA

Detection Method

Colorimetric (450 nm)

Colorimetric (450 nm)

Colorimetric

Input DNA Range

100 ng - 300 ng

Information not readily

available

Information not readily

available

Detection Limit

As low as 1 pg of 5-fC

Information not readily

available

Information not readily

available

Information not readily

Information not readily

Assay Time ~3 hours 45 minutes ] )
available available
No cross-reactivity to ) ) ) ]
o Information not readily  Information not readily
Specificity 5-mC, 5-hmC, or 5- ) ]
available available
caC
Cultured cells, Cultured cells,
fresh/frozen tissues, fresh/frozen tissues, . )
] ] Cell or tissue genomic
Sample Types paraffin-embedded paraffin-embedded DNA
tissues, body fluid tissues, body fluid
samples samples
Positive and Negative Information not readily )
Controls Standards included

Controls included

available

Signaling Pathway

The quantification of 5fC is critical for studying the dynamics of DNA demethylation. The

primary pathway involving 5fC is the TET-mediated oxidation pathway, which is a part of the
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Base Excision Repair (BER) pathway.
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TET-Mediated Oxidation Base Excision Repair (BER)
TET Enzymes TET Enzymes TET Enzymes hi
g e -
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1. DNA Binding
(Add Binding Solution, DNA Samples, and Controls to wells)

2. Incubation
(90 min at 37°C)

3. Wash Wells

[4. Add Capture and Detection Antibodies
( )

gt

Incubate for 60 min at room temperature

5. Wash Wells

als

6. Add Enhancer Solution
(Incubate for 30 min at room temperature)

7. Wash Wells

8. Add Developer Solution
(Incubate for 1-10 min at room temperature)
[9. Add Stop Solution]

ELO. Read Absorbance at 450 nm]
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E.. Prepare DNA Samples and Standards]

:

[2. Add Samples/Standards to 5fC-Coated PIate]

G. Add Anti-5fC Antiboda
G. Incubate to Allow CompetitiorD

5. Wash Wells

G. Add HRP-Conjugated Secondary Antiboda

7. Incubate

8. Wash Wells

9. Add TMB Substrate
[10. Incubate for Color Developmen)
11. Add Stop Solution

ELZ. Read Absorbance at 450 nnD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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